Cas no 14446-31-2 (6-Methoxy-3-methylisoquinoline)

• Product Name: 6-Methoxy-3-methylisoquinoline
• CAS No: 14446-31-2
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD01846013
• CID: 829115
• PubChem ID: 2752931
• Update Time: 2025-06-30

6-Methoxy-3-methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-3-methyl-Isoquinoline
• 6-Methoxy-3-methylisoquinoline
• 6-?methoxy-?3-?methylIsoquinoline
• 3-Methyl-6-methoxy-isochinolin
• 6-Methoxy-3-methyl-isochinolin
• Isoquinoline, 6-methoxy-3-methyl-
• AK141571
• FCH1196103
• ST2401930
• AX8281731
• SCHEMBL2757281
• CS-0152887
• DS-7289
• 14446-31-2
• DTXSID10372942
• DA-36951
• SY115501
• MFCD01846013
• AKOS004907775

• MDL： MFCD01846013
• Inchi： 1S/C11H11NO/c1-8-5-10-6-11(13-2)4-3-9(10)7-12-8/h3-7H,1-2H3
• InChI Key： IRFSFYPWBSAISE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CN=C(C)C=C2C=1

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Experimental Properties

• Boiling Point: 301.1±22.0°C at 760 mmHg
• PSA: 22.12000
• LogP: 2.55180

6-Methoxy-3-methylisoquinoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 6-Methoxy-3-methylisoquinoline

6-Methoxy-3-methylisoquinoline (CAS No. 14446-31-2): A Comprehensive Overview

6-Methoxy-3-methylisoquinoline (CAS No. 14446-31-2) is a heterocyclic organic compound belonging to the isoquinoline family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmacology, materials science, and organic synthesis. The isoquinoline framework, characterized by a benzene ring fused with a pyridine ring, serves as a versatile scaffold for the development of bioactive molecules.

The CAS No. 14446-31-2 designation uniquely identifies this compound within the chemical registry system, ensuring clarity and consistency in scientific communication. Recent studies have highlighted the importance of 6-methoxy-3-methylisoquinoline in medicinal chemistry, particularly as a lead compound for the development of novel therapeutic agents. Its methoxy and methyl substituents contribute to its pharmacokinetic properties, making it a promising candidate for drug design.

One of the most notable advancements in the study of 6-methoxy-3-methylisoquinoline involves its role in anti-cancer research. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting potential applications in oncology. The mechanism of action involves interference with key cellular pathways, such as those regulating apoptosis and cell proliferation.

In addition to its pharmacological applications, 6-methoxy-3-methylisoquinoline has also been explored for its electronic properties in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in synthetic methodologies have enabled the large-scale production of this compound with high purity, further enhancing its commercial viability.

The synthesis of CAS No. 14446-31-2 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and oxidation processes. These methods have been optimized to improve yield and reduce costs, making the compound more accessible for research and industrial applications.

From an environmental standpoint, studies on the biodegradation and toxicity of 6-methoxy-3-methylisoquinoline are ongoing. Preliminary results indicate that it has low toxicity to aquatic organisms under controlled conditions, which is crucial for its safe handling and disposal.

In conclusion, 6-Methoxy-3-methylisoquinoline (CAS No. 14446-31-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological activity continue to drive innovative research, positioning it as a key player in the development of new drugs and materials.